Cas no 689230-35-1 (1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one)

• Product Name: 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one
• CAS No: 689230-35-1
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 5446340
• Update Time: 2025-11-07

1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-(4-methylbenzyl)-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one
• 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

• Inchi： 1S/C19H19NO3/c1-14-7-9-15(10-8-14)13-20-17-6-3-2-5-16(17)19(18(20)21)22-11-4-12-23-19/h2-3,5-10H,4,11-13H2,1H3
• InChI Key： BCVPBJYZHAJVLY-UHFFFAOYSA-N
• SMILES： O1CCCOC21C1=C(N(CC3=CC=C(C)C=C3)C2=O)C=CC=C1

Additional information on 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

Introduction to 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one (CAS No. 689230-35-1)

1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirocyclic indole derivative, identified by the CAS number 689230-35-1, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The compound’s structure combines elements of both the dihydrospirodioxane and indole scaffolds, which are well-documented for their roles in drug design and development.

The dihydrospirodioxane moiety is particularly noteworthy for its potential to enhance molecular stability and bioavailability, while the indole core is renowned for its presence in numerous bioactive natural products and pharmaceuticals. The presence of a 4-methylphenyl substituent further modulates the electronic and steric properties of the molecule, contributing to its overall pharmacological profile. This combination of structural features positions 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one as a versatile scaffold for the discovery of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets with unprecedented precision. Studies suggest that the spirocyclic core of 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one can effectively engage with proteins and enzymes involved in critical cellular pathways. For instance, preliminary computational studies indicate that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The 4-methylphenyl group in the molecule is particularly interesting from a pharmacophoric perspective. This aromatic substituent can serve as a hydrogen bond acceptor or donor, depending on the local environment, thereby influencing the compound’s binding affinity and selectivity. Additionally, the methyl group provides steric bulk that can modulate interactions with biological targets, potentially leading to improved drug-like properties such as solubility and metabolic stability.

In vitro studies have begun to unravel the pharmacological potential of 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one. Initial experiments have demonstrated modest inhibitory activity against certain enzymatic targets, suggesting its utility as a lead compound for further optimization. The dihydrospirodioxane ring is known to enhance solubility and reduce lipophilicity, which are desirable properties for oral bioavailability. However, challenges remain in terms of optimizing potency and selectivity while maintaining favorable pharmacokinetic profiles.

The synthesis of this compound presents an intriguing challenge due to its complex spirocyclic structure. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to ensure high yield and purity. Recent reports highlight innovative synthetic strategies that leverage transition metal catalysis to streamline the construction of the spirocyclic core. These advances not only facilitate access to 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one but also provide valuable insights into general methodologies for constructing similar heterocyclic systems.

One particularly exciting area of research involves exploring derivatives of this compound as potential treatments for neurological disorders. The indole scaffold is well-represented in drugs targeting conditions such as depression and epilepsy due to its ability to modulate neurotransmitter systems. By incorporating structural features like the dihydrospirodioxane ring, 4-methylphenyl, and other functional groups, researchers aim to develop molecules with enhanced efficacy and reduced side effects compared to existing therapies.

The role of medicinal chemistry in optimizing lead compounds like 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one cannot be overstated. Through iterative design cycles involving structure-based drug design (SBDD) and fragment-based drug discovery (FBDD), chemists are refining this molecule’s pharmacological profile. Key considerations include improving binding affinity at target sites while minimizing off-target interactions that could lead to adverse effects.

Future directions in the study of this compound may involve exploring its potential as an intermediate in larger synthetic schemes or investigating its behavior in preclinical models. As our understanding of biological pathways continues to evolve, 1'-(4-methylphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one may find applications beyond traditional pharmaceuticals, such as in agrochemicals or materials science where its unique structural features offer functional advantages.

In conclusion, 1'-(4-methylphenyl)methyl-1',2 '-dihydrospiro 1 , 3 - dioxane - 2 , 3 '- ind ole - 2 '- one ( CAS No . 689230 -35 - 1 ) represents a promising candidate for further research due to its intriguing structure and potential biological activities. Ongoing studies are expected to yield valuable insights into its pharmacological mechanisms and therapeutic applications, reinforcing its significance as a subject of interest within the pharmaceutical chemistry community.